1-(Difluoromethoxy)-4-fluoronaphthalene

• Molecular Formula: C11H7F3O
• Molecular Weight: 212.17 g/mol
• IUPAC Name: 1-(difluoromethoxy)-4-fluoronaphthalene
• InChI: InChI=1S/C11H7F3O/c12-9-5-6-10(15-11(13)14)8-4-2-1-3-7(8)9/h1-6,11H
• InChI Key: AAKVIVBOTRBKSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2F)OC(F)F

Description

1-(Difluoromethoxy)-4-fluoronaphthalene is an organic compound that features a naphthalene ring substituted with a difluoromethoxy group and a fluorine atom

Preparation Methods

The synthesis of 1-(Difluoromethoxy)-4-fluoronaphthalene typically involves the introduction of the difluoromethoxy group and the fluorine atom onto the naphthalene ring. One common method involves the reaction of naphthalene with difluoromethyl ether and a fluorinating agent under controlled conditions. Industrial production methods may involve continuous flow processes to ensure high yield and purity .

Chemical Reactions Analysis

1-(Difluoromethoxy)-4-fluoronaphthalene can undergo various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic aromatic substitution reactions, where the fluorine atom can be replaced by other nucleophiles.

Oxidation and Reduction: The difluoromethoxy group can be oxidized or reduced under specific conditions, leading to different functionalized derivatives.

Cross-Coupling Reactions: The compound can be used in palladium-catalyzed cross-coupling reactions to form complex molecules

Common reagents used in these reactions include palladium catalysts, nucleophiles, and oxidizing or reducing agents. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-(Difluoromethoxy)-4-fluoronaphthalene has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex fluorinated compounds, which are valuable in medicinal chemistry and materials science.

Biology: The compound can be used to study the effects of fluorinated groups on biological systems, including enzyme interactions and metabolic pathways.

Medicine: Fluorinated compounds are often used in drug development due to their enhanced metabolic stability and bioavailability. .

Industry: The compound’s unique properties make it useful in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism by which 1-(Difluoromethoxy)-4-fluoronaphthalene exerts its effects involves interactions with specific molecular targets. The difluoromethoxy group can influence the compound’s electronic properties, affecting its reactivity and interactions with enzymes or receptors. The fluorine atom can enhance the compound’s metabolic stability and binding affinity to biological targets .

Comparison with Similar Compounds

1-(Difluoromethoxy)-4-fluoronaphthalene can be compared with other fluorinated naphthalene derivatives, such as:

1-(Trifluoromethoxy)-4-fluoronaphthalene: This compound has a trifluoromethoxy group instead of a difluoromethoxy group, which can lead to different reactivity and biological properties.

1-(Difluoromethoxy)-2-fluoronaphthalene: The position of the fluorine atom on the naphthalene ring can significantly affect the compound’s chemical behavior and applications

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct electronic and steric effects, making it valuable for targeted applications in research and industry.